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Compound of Interest

Compound Name: pyridine-2-sulfonic acid

Cat. No.: B081542

For Immediate Release

This technical guide provides an in-depth analysis of pyridine-2-sulfonic acid, a pivotal
heterocyclic compound in organic synthesis and pharmaceutical development. The document
outlines its chemical identifiers, physicochemical properties, synthesis protocols, and key
applications, with a focus on its role in the creation of novel therapeutic agents. This
information is intended for researchers, scientists, and professionals in the field of drug
development.

Core Identifiers and Chemical Properties

Pyridine-2-sulfonic acid is a white to light yellow crystalline solid.[1] It is a versatile reagent in
organic chemistry, primarily utilized for the introduction of pyridine and sulfonic acid
functionalities into various molecules.[1]

Chemical Identifiers
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Identifier

Value

CAS Number

15103-48-7[1][2][3][4][5]

Molecular Formula

CsHsNOsS[L][2][3][4][5]

INChl Key

KZVLNAGYSAKYMG-UHFFFAOYSA-N[1][3][5]

Canonical SMILES

C1=CC=NC(=C1)S(=0)(=0)0][1]

PubChem CID 94849[1]
EINECS 200-100-9[1]
MDL Number MFCD00234080[3][5]

Physicochemical Properties

Property Value

Molecular Weight 159.16 g/mol [1][3][4][5]

Melting Point 244-249 °C[2][5]

Appearance White to light yellow powder/crystal[1]

Water Solubility

Soluble (almost transparent)[1][2]

pKa

-2.92 + 0.18 (Predicted)[1]

Density

1.509 + 0.06 g/cm3 (Predicted)[2]

Synthesis of Pyridine-2-Sulfonic Acid

The synthesis of pyridine-2-sulfonic acid can be achieved through the direct sulfonation of

pyridine. A general workflow for this process is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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